Cas no 874289-53-9 (N-Benzyl 3-borono-4-fluorobenzamide)

N-Benzyl 3-borono-4-fluorobenzamide structure
874289-53-9 structure
Product Name:N-Benzyl 3-borono-4-fluorobenzamide
CAS No:874289-53-9
MF:C14H13BFNO3
MW:273.067327260971
MDL:MFCD08436031
CID:709680
PubChem ID:44717483
Update Time:2024-10-26

N-Benzyl 3-borono-4-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

    • (5-(Benzylcarbamoyl)-2-fluorophenyl)boronic acid
    • 5-Benzylcarbamoyl-2-fluorobenzeneboronic acid
    • [5-(benzylcarbamoyl)-2-fluoro-phenyl]boronic acid
    • [5-(benzylcarbamoyl)-2-fluorophenyl]boronic acid
    • 5-(Benzylcarbamoyl)-2-fluorophenylboronic acid
    • Boronic acid,B-[2-fluoro-5-[[(phenylmethyl)amino]carbonyl]phenyl]-
    • N-Benzyl 3-borono-4-fluorobenzamide
    • B-[2-Fluoro-5-[[(phenylmethyl)amino]carbonyl]phenyl]boronic acid (ACI)
    • Boronic acid, [2-fluoro-5-[[(phenylmethyl)amino]carbonyl]phenyl]- (9CI)
    • SCHEMBL430384
    • 5-(Benzylcarbamoyl)-2-fluorobenzeneboronic acid
    • W16770
    • DTXSID40660203
    • MFCD08436031
    • AKOS015833593
    • (5-(Benzylcarbamoyl)-2-fluorophenyl)boronicacid
    • CS-W012350
    • 874289-53-9
    • AS-55647
    • DB-368079
    • MDL： MFCD08436031
    • Inchi： 1S/C14H13BFNO3/c16-13-7-6-11(8-12(13)15(19)20)14(18)17-9-10-4-2-1-3-5-10/h1-8,19-20H,9H2,(H,17,18)
    • InChI Key： REOKRXJQZIVZIB-UHFFFAOYSA-N
    • SMILES： O=C(C1C=C(B(O)O)C(F)=CC=1)NCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 273.09700
  • Monoisotopic Mass: 273.097
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 324
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 69.6A^2

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Melting Point: 224-226
  • Boiling Point: Not available
  • Flash Point: Not available
  • Refractive Index: 1.595
  • PSA: 69.56000
  • LogP: 0.82640
  • Vapor Pressure: Not available

N-Benzyl 3-borono-4-fluorobenzamide Security Information

N-Benzyl 3-borono-4-fluorobenzamide Customs Data

  • HS CODE：2931900090
  • Customs Data：

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

N-Benzyl 3-borono-4-fluorobenzamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
091546-250mg
5-Benzylcarbamoyl-2-fluorobenzeneboronic acid
 874289-53-9 97%
250mg
 2778.0CNY 2021-07-07
Alichem
A019110230-1g
(5-(Benzylcarbamoyl)-2-fluorophenyl)boronic acid
 874289-53-9 97%
1g
 $249.60 2023-08-31
Alichem
A019110230-5g
(5-(Benzylcarbamoyl)-2-fluorophenyl)boronic acid
 874289-53-9 97%
5g
 $926.10 2023-08-31
TRC
B233098-100mg
N-Benzyl 3-borono-4-fluorobenzamide
 874289-53-9
100mg
 $ 98.00 2023-04-18
TRC
B233098-250mg
N-Benzyl 3-borono-4-fluorobenzamide
 874289-53-9
250mg
 $ 201.00 2023-04-18
TRC
B233098-500mg
N-Benzyl 3-borono-4-fluorobenzamide
 874289-53-9
500mg
 $ 316.00 2023-04-18
TRC
B233098-1g
N-Benzyl 3-borono-4-fluorobenzamide
 874289-53-9
1g
 $ 437.00 2023-04-18
Apollo Scientific
PC3582-1g
5-(Benzylcarbamoyl)-2-fluorobenzeneboronic acid
 874289-53-9 97%
1g
 £170.00 2023-09-01
ChemScence
CS-W012350-250mg
(5-(Benzylcarbamoyl)-2-fluorophenyl)boronic acid
 874289-53-9
250mg
 $66.0 2022-04-26
ChemScence
CS-W012350-1g
(5-(Benzylcarbamoyl)-2-fluorophenyl)boronic acid
 874289-53-9
1g
 $220.0 2022-04-26

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